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Compound of Interest

Compound Name: Optovin
Cat. No.: B10761741
Get Quote
\ J

For immediate reference, Optovin is not classified as a hazardous substance according to the
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. However,
adherence to proper disposal procedures is essential for maintaining a safe laboratory
environment and ensuring regulatory compliance. This guide provides detailed, step-by-step
instructions for the safe handling and disposal of Optovin in research settings.

Summary of Key Safety and Disposal Information

The following table summarizes critical data for the safe handling and disposal of Optovin.
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Parameter

Information

Source

Chemical Name

5-[[2,5-dimethyl-1-(3-
pyridinyl)-1H-pyrrol-3-
ylmethylene]-2-thioxo-4-
thiazolidinone

CAS Number 348575-88-2 [1]
Molecular Formula C15H13N30S2 [1]
Molecular Weight 315.41 g/mol [1]
Appearance Yellow powder

Solubility Soluble in DMSO to 100 mM [2]

GHS Classification

Not classified as hazardous

Storage

Store at -20°C for long-term
storage. Can be stored for up
to 12 months under

desiccating conditions.

Incompatible Materials

Strong oxidizing agents

Hazardous Decomposition

Products

No dangerous decomposition

products are known.

Experimental Protocols for Disposal

The following protocols provide detailed methodologies for the proper disposal of Optovin in

various forms.

Disposal of Solid (Powder) Optovin

e \Waste Collection:

o Collect unwanted solid Optovin in a designated, clearly labeled waste container.

o The container should be made of a material compatible with chemical waste.
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o Label the container as "Non-hazardous Chemical Waste" and list "Optovin" as a
constituent.

o Disposal Pathway:
o Dispose of the container through your institution's chemical waste management program.

o Follow all local, state, and federal regulations for chemical waste disposal.

Disposal of Optovin Solutions (e.g., in DMSO)

e Waste Collection:
o Collect Optovin solutions in a designated, sealed, and clearly labeled waste container.

o The container should be compatible with the solvent used (e.g., a bottle suitable for
DMSO).

o Label the container as "Non-hazardous Chemical Waste" and list all constituents, including
"Optovin" and the solvent (e.g., "DMSQO").

o Disposal Pathway:
o Dispose of the container through your institution's chemical waste management program.

o Do not pour Optovin solutions down the drain.

Disposal of Contaminated Labware

e Decontamination:

o For reusable labware (e.g., glassware), rinse with an appropriate solvent (e.g., ethanol or
acetone) to remove residual Optovin.

o Collect the rinse solvent as chemical waste, following the procedure for Optovin solutions.
o After the initial rinse, wash the labware with soap and water.

» Disposal of Single-Use Labware:
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o For disposable labware (e.g., pipette tips, microfuge tubes) contaminated with Optovin,

collect them in a designated, sealed container.

o Label the container as "Non-hazardous Chemical Waste" and list "Optovin" as a

contaminant.

o Dispose of the container through your institution's chemical waste management program.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

Optovin.
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Caption: Optovin Disposal Workflow.

By following these procedures, researchers can ensure the safe and compliant disposal of
Optovin, contributing to a secure laboratory environment. Always consult your institution's
specific safety guidelines and waste disposal protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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